Cas no 1131-62-0 (3',4'-Dimethoxyacetophenone)

3',4'-Dimethoxyacetophenone Properties

Names and Identifiers

• 3',4'-Dimethoxyacetophenone
• 3,4-Dimethoxyacetophenone
• Acetoveratrone
• 1-(3,4-Dimethoxyphenyl)ethan-1-one
• 3,4-dimethoxyacetophenone (acetoveratrone)
• Ethanone, 1-(3,4-dimethoxyphenyl)-
• 1-(3,4-DIMETHOXYPHENYL)-ETHANO
• 1-(3,4-Dimethoxyphenyl)ethanone
• 3,’-4’-Dimethoxyacetophenone
• 3,4′-Dimethoxyacetophenone
• 3′,4′-Dimethoxyacetophenone
• ACETOVERATRONE(AS)
• 3‘,4‘-Dimethoxyacetophenone
• 4-Acetylveratrole
• 3,4-Dimethoxyphenyl methyl ketone
• Acetophenone, 3',4'-dimethoxy-
• IQZLUWLMQNGTIW-UHFFFAOYSA-N
• 5RV6436S8A
• Acetophenone,4'-dimethoxy-
• Ethanone,4-dimethoxyphenyl)-
• 1-acetyl-3,4-dimethoxybenzene
• PubChem10581
• CHEBI:86576
• AI3-11163
• AM10708
• 3, 4-dimethoxyacetophenone
• Q222993
• NSC18708
• 1-(3,4-Dimethoxy-phenyl)-ethanone
• 3',4'-Dimethoxyacetophenone, 98%
• AKOS000120461
• A802955
• UNII-5RV6436S8A
• 3,4-dimethoxy acetophenone
• 3',4'-dimethyoxyacetophenone
• 3',4'-Dimethoxyacetophenone, analytical standard
• 3 inverted exclamation mark ,4 inverted exclamation mark -Dimethoxyacetophenone
• D1878
• 3',4'-Dimethoxyacetophenone, purum, >=97.0% (GC)
• SCHEMBL76834
• 3,4-dimethoxyphenylacetal
• NSC-18708
• 3',4'-Dimethoxyacetophenone, >=98%
• AC7907
• 1-(3,4-dimethoxyphenyl)-1-ethanone
• F0191-0032
• EINECS 214-468-0
• 1-(3,4-Dimethoxyphenyl)ethanone #
• 3,'-4'-Dimethoxyacetophenone
• CS-W005151
• FT-0614336
• GF-0115
• 1-(4,5-DIMETHOXYPHENYL)ETHANONE
• bmse010033
• CHEMBL4218890
• NSC 16944
• 1-(3,4-dimethoxyphenyl)-ethanone
• SY015105
• EN300-16176
• NSC 18708
• 4'-Hydroxy-3'-methoxyacetophenone, methyl ether
• W-108624
• 3?,4?-DIMETHOXYACETOPHENONE
• STR01828
• AQ-917/40710349
• AC-15467
• MFCD00008737
• NSC-16944
• Z54182939
• 1131-62-0
• NS00010736
• DTXSID4061549
• NSC16944
• 3,4-DIMETHOXYACETOPHENONE
• STK399977
• DB-041153
• +Expand

• MDL： MFCD00008737
• InChIKey： IQZLUWLMQNGTIW-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-7(11)8-4-5-9(12-2)10(6-8)13-3/h4-6H,1-3H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(C(C([H])([H])[H])=O)C([H])=C([H])C=1OC([H])([H])[H]
• BRN： 781213

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 1.90640
• PSA: 35.53000
• Refractive Index: 1.5224 (estimate)
• Water Partition Coefficient: Soluble in hot water
• Boiling Point: 286-288 °C(lit.)
• Melting Point: 47-54 °C (lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Solubility: hot water: soluble
• Color/Form: White crystalline powder
• Solubility: Soluble in water, benzene, ethanol, chloroform.
• Density: 1.1272 (rough estimate)

3',4'-Dimethoxyacetophenone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning
• TSCA：Yes

3',4'-Dimethoxyacetophenone Customs Data

• HS CODE：29145000
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone